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Compound of Interest

Compound Name: Allyl 3-amino-4-methoxybenzoate

Cat. No.: B130071

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl 3-amino-4-methoxybenzoate, with the Chemical Abstracts Service (CAS) number
153775-06-5, is a key chemical intermediate primarily utilized in the synthesis of advanced
pharmaceutical compounds. Its structure combines an aniline derivative with an allyl ester,
providing versatile reactive sites for the construction of more complex molecules. This technical
guide provides a comprehensive overview of the available technical data for this compound,
focusing on its synthesis, chemical properties, and its role in the development of carbapenem
antibiotics.

Chemical and Physical Properties

Limited quantitative data regarding the physical properties of Allyl 3-amino-4-
methoxybenzoate is available in the public domain. The following tables summarize the
known chemical and spectral data.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

CAS Number 153775-06-5 CHIRALENI1]
Molecular Formula C11H13NOs CHIRALENI1]
Molecular Weight 207.23 g/mol CHIRALENI1]

prop-2-enyl 3-amino-4-
IUPAC Name
methoxybenzoate

Table 2: Spectroscopic Data

Data Type Details Source

8 3.72 (br, 2H), 3.90 (s, 3H),
4.77 (dt, 2H), 5.24-5.43 (m,

1H NMR (CDCls) 2H), 5.95-6.10 (m, 1H), 6.79 US Patent 5,478,820[2]
(d, 1H), 7.41 (d, 1H), 7.50 (dd,
1H)

Mass Spectrometry (Cl) m/z 208 (MH*) US Patent 5,478,820[2]

Synthesis and Experimental Protocols

Allyl 3-amino-4-methoxybenzoate is synthesized via the reduction of its corresponding nitro
compound, allyl 3-nitro-4-methoxybenzoate.

Synthesis of Allyl 3-amino-4-methoxybenzoate

A detailed experimental protocol for the synthesis is described in European Patent
EP0579826A1 and its US equivalent, US5478820A. The synthesis involves the reduction of the
nitro group of a precursor compound. While the full, detailed protocol from "Example 2" of the
patent is not readily available in public databases, the general method is a standard chemical

reduction.

General Reaction Scheme:
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Allyl 3-amino-4-methoxybenzoate

Caption: General synthesis route for Allyl 3-amino-4-methoxybenzoate.

A typical laboratory-scale reduction of an aromatic nitro group to an amine can be achieved
using various reducing agents, such as tin(ll) chloride in the presence of hydrochloric acid, or
catalytic hydrogenation.

Role in Drug Development

The primary documented application of Allyl 3-amino-4-methoxybenzoate is as a crucial
intermediate in the synthesis of carbapenem antibiotics.[2] Carbapenems are a class of broad-
spectrum (3-lactam antibiotics.

Intermediate in Carbapenem Synthesis

In the synthesis of novel carbapenems, Allyl 3-amino-4-methoxybenzoate serves as a
building block for the C-2 side chain. The amino group of the molecule is utilized for coupling
with the carbapenem core structure. The allyl ester acts as a protecting group for the carboxylic
acid, which can be deprotected under mild conditions in later synthetic steps.

Carbapenem Synthesis Workflow

Coupling Reaction |—>| Protected Carbapenem Intermediate |—>

Carbapenem Core

Deprotection |—> Final Carbapenem Antibiotic

Allyl 3-amino-4-methoxybenzoate
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Caption: Role of Allyl 3-amino-4-methoxybenzoate in carbapenem synthesis.

Biological Activity and Signaling Pathways

There is currently no publicly available data on the specific biological activity or the
engagement in any signaling pathways of Allyl 3-amino-4-methoxybenzoate itself. Its
function appears to be exclusively as a synthetic intermediate. The biological activity and
mechanism of action are associated with the final carbapenem antibiotic products, which are
potent inhibitors of bacterial cell wall synthesis.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for Allyl 3-amino-4-methoxybenzoate (CAS
153775-06-5) is not widely available. Standard laboratory safety precautions should be taken
when handling this compound. This includes the use of personal protective equipment (PPE)
such as safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated
area or a fume hood.

Conclusion

Allyl 3-amino-4-methoxybenzoate is a valuable chemical intermediate, particularly in the field
of antibiotic development. While comprehensive data on its physical properties and intrinsic
biological activity are scarce, its role as a precursor in the synthesis of carbapenems is well-
documented in patent literature. Further research into this compound could potentially uncover
new applications and provide a more detailed understanding of its chemical and biological
characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. chiralen.com [chiralen.com]

o 2. Allyl 2-amino-4-methoxybenzoate | C11H13NO3 | CID 19432568 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Guide: Allyl 3-amino-4-methoxybenzoate
(CAS 153775-06-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130071#allyl-3-amino-4-methoxybenzoate-cas-
number-153775-06-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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